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Compound of Interest

Compound Name: 1-(1H-Indol-3-yl)propan-1-one

Cat. No.: B101217 Get Quote

IUPAC Name: 1-(1H-indol-3-yl)propan-2-one

Chemical Formula: C₁₁H₁₁NO

This technical guide provides an in-depth overview of the indole derivative, 1-(1H-indol-3-

yl)propan-2-one, also known as 3-indolylacetone. This document is intended for researchers,

scientists, and drug development professionals, offering a summary of its synthesis, potential

biological activities, and relevant experimental protocols.

Introduction
Indole and its derivatives are a significant class of heterocyclic compounds that are ubiquitous

in nature and form the core structure of many biologically active molecules.[1] These

compounds have garnered substantial interest in medicinal chemistry due to their wide-ranging

pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.

1-(1H-indol-3-yl)propan-2-one is a naturally occurring indole derivative found in plants such as

Solanum lycopersicum (tomato). Its structural similarity to other biologically active indoles

suggests its potential as a valuable scaffold in drug discovery and development.

Synthesis
While a specific, detailed, and publicly available protocol for the direct synthesis of 1-(1H-indol-

3-yl)propan-2-one is not extensively documented in the reviewed literature, its synthesis can be

approached through established methods for C3-alkylation of indoles. A common strategy

involves the reaction of indole with a suitable three-carbon electrophile.
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One plausible synthetic route is the Friedel-Crafts acylation of indole with propionyl chloride,

which would yield 1-(1H-indol-3-yl)propan-1-one. Subsequent rearrangement or alternative

synthetic strategies would be necessary to obtain the desired 2-propanone isomer.

Another potential method is the Fischer indole synthesis, a versatile reaction for creating

indoles from a phenylhydrazine and an aldehyde or ketone. For 1-(1H-indol-3-yl)propan-2-one,

this would involve the reaction of a suitably substituted hydrazine with a ketone precursor.

A general representation of a synthetic workflow for indole derivatives is provided below.
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General Synthetic Workflow for Indole Derivatives

Indole/Substituted Indole

C3-Alkylated/Acylated Indole

Electrophilic Reagent
(e.g., Acyl Halide, Alkyl Halide)

Reaction Conditions
(Lewis Acid Catalyst, Solvent, Temperature)

Purification
(Chromatography, Recrystallization)

Characterization
(NMR, IR, Mass Spectrometry)

Final Product:
1-(1H-indol-3-yl)propan-2-one
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Aryl Hydrocarbon Receptor (AhR) Signaling Pathway

Cytoplasm

Nucleus

1-(1H-indol-3-yl)propan-2-one
(Potential Ligand)

AhR-Hsp90-XAP2 Complex

Binding

AhR-Ligand Complex

Translocation

AhR-ARNT-Ligand
Heterodimer

ARNT

Xenobiotic Response Element (XRE)

Binding

Target Gene Transcription
(e.g., CYP1A1, CYP1B1)

Activation

Biological Effects
(Immune Modulation, Cell Cycle Regulation, etc.)
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General Workflow for a Cell-Based Assay

Cell Culture
(e.g., Cancer Cell Line)

Cell Seeding
(96-well plate)

Compound Treatment
(Varying Concentrations)

Incubation
(24-72 hours)

Assay-Specific Steps
(e.g., MTT addition, reagent addition)

Signal Detection
(Absorbance, Fluorescence, Luminescence)

Data Analysis
(IC50/EC50 Calculation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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